![molecular formula C10H16N4 B1581472 2-(4-Methylpiperazin-1-yl)pyridin-3-amine CAS No. 5028-17-1](/img/structure/B1581472.png)
2-(4-Methylpiperazin-1-yl)pyridin-3-amine
Overview
Description
The compound “2-(4-Methylpiperazin-1-yl)pyridin-3-amine” belongs to the class of organic compounds known as phenylpiperazines . These are compounds containing a phenylpiperazine skeleton, which consists of a piperazine bound to a phenyl group .
Molecular Structure Analysis
The molecular structure of “2-(4-Methylpiperazin-1-yl)pyridin-3-amine” is represented by the InChI Code: 1S/C10H16N4/c1-13-5-7-14(8-6-13)10-9(11)3-2-4-12-10/h2-4H,5-8,11H2,1H3 . The molecule realizes an extended conformation and forms infinite H-bonded chains through its amide, amine, and pyrimidine groups .Physical And Chemical Properties Analysis
The compound “2-(4-Methylpiperazin-1-yl)pyridin-3-amine” has a molecular weight of 192.26 . It is a solid at room temperature and should be stored in a dark place, in an inert atmosphere, at 2-8°C .Scientific Research Applications
Therapeutic Agent for Leukemia
“2-(4-Methylpiperazin-1-yl)pyridin-3-amine” is a key component in the structure of Imatinib , one of the most used therapeutic agents to treat leukemia . Imatinib specifically inhibits the activity of tyrosine kinases, which are enzymes that can transfer a phosphate group from ATP to a protein in a cell .
Structural Studies
This compound has been structurally characterized only in the form of its piperazin-1-ium salt (mesylate, picrate, citrate, fumarate, or malonate) . These studies have helped in understanding the molecular structure and conformation of Imatinib .
Synthesis of Pyrazolo-Pyrazine and Pyridine Derivatives
“2-(4-Methylpiperazin-1-yl)pyridin-3-amine” is used in the synthesis of pyrazolo-pyrazine and pyridine derivatives . These derivatives have various applications in medicinal chemistry and drug discovery.
Preparation of Uniform Silver Nanoparticles
This compound acts as a solvating and stabilizing agent in the preparation of uniform silver nanoparticles . Silver nanoparticles have numerous applications in electronics, medicine, and catalysis.
Anti-Tubercular Agents
There is ongoing research into the use of “2-(4-Methylpiperazin-1-yl)pyridin-3-amine” in the design and synthesis of potent anti-tubercular agents . These studies are crucial in the fight against tuberculosis, a major global health issue.
In Vitro MTT Assay
This compound is used in in vitro MTT assays to measure cell viability . This is a common method used in cell biology to assess cell metabolic activity, and hence, cell health.
Mechanism of Action
Target of Action
The primary target of 2-(4-Methylpiperazin-1-yl)pyridin-3-amine is the Serine/threonine-protein kinase Chk1 . This enzyme plays a critical role in cell cycle regulation, particularly in response to DNA damage. By interacting with this target, the compound can influence cell division and growth.
Mode of Action
It is known that the compound formsN–H…O and N–H…N hydrogen bonds with its targets . These interactions may alter the activity of the target protein, leading to changes in cellular processes.
Pharmacokinetics
It is known that the compound has amolecular weight of 192.26 , which may influence its bioavailability and distribution within the body.
properties
IUPAC Name |
2-(4-methylpiperazin-1-yl)pyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4/c1-13-5-7-14(8-6-13)10-9(11)3-2-4-12-10/h2-4H,5-8,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFHQJBQZOLOOHW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=CC=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10198285 | |
Record name | Piperazine, 1-(3-amino-2-pyridyl)-4-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10198285 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5028-17-1 | |
Record name | Piperazine, 1-(3-amino-2-pyridyl)-4-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005028171 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Piperazine, 1-(3-amino-2-pyridyl)-4-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10198285 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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